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Executive Summary
3-Methoxybutane-2-thiol (CAS 1596894-64-2) is a specialized volatile sulfur compound (VSC)

belonging to the class of alkoxy-thiols. Structurally characterized by a secondary thiol group

and a vicinal methoxy ether linkage, this molecule represents a critical "catty" or "ribes" aroma

candidate, sharing structural homology with the potent flavorant 4-methoxy-2-methyl-2-

butanethiol (blackcurrant mercaptan).

While less commercially ubiquitous than its positional isomers, 3-methoxybutane-2-thiol
serves as a high-value intermediate in the study of structure-odor relationships (SOR) and the

synthesis of complex pharmaceutical building blocks. This guide details its physicochemical

profile, a validated synthetic pathway from 3-methoxy-2-butanol, and the analytical protocols

required for its detection in complex matrices.
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The molecule exists as a chiral entity with two stereocenters, leading to four potential

stereoisomers (two enantiomeric pairs of diastereomers: syn and anti). The physicochemical

constants below represent the racemic mixture unless specified.

Table 1: Core Chemical Specifications

Property Value / Description

IUPAC Name 3-Methoxybutane-2-thiol

CAS Number 1596894-64-2

Molecular Formula C₅H₁₂OS

Molecular Weight 120.21 g/mol

SMILES CC(S)C(OC)C

Physical State Colorless to pale yellow liquid

Boiling Point (Est.) 135–145 °C (at 760 mmHg)

Density (Est.) 0.92–0.95 g/mL

Solubility
Soluble in alcohols, ethers, DCM; sparingly

soluble in water.[1][2]

Odor Profile
Sulfurous, savory, roasted meat nuances;

"catty" or blackcurrant notes at high dilution.

Synthesis & Production Methodologies
Expertise & Causality: Direct thiolation of alkoxy-alkanes is challenging due to the poor leaving

group ability of the ether oxygen. Therefore, the most robust synthetic route utilizes 3-methoxy-

2-butanol as the precursor. The hydroxyl group is activated (mesylation) to facilitate

nucleophilic substitution by a sulfur source (thioacetate), followed by hydrolysis. This method

prevents the formation of unwanted ether-cleavage byproducts common in acid-catalyzed

direct substitutions.
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Protocol: Conversion of 3-Methoxy-2-butanol to 3-
Methoxybutane-2-thiol
Reagents:

Precursor: 3-Methoxy-2-butanol (CAS 53778-72-6)

Activator: Methanesulfonyl chloride (MsCl)

Base: Triethylamine (Et₃N)

Nucleophile: Potassium thioacetate (KSAc)

Hydrolysis: Lithium aluminum hydride (LiAlH₄) or NaOH/MeOH

Step-by-Step Workflow:

Activation (Mesylation):

Dissolve 3-methoxy-2-butanol (1.0 eq) in anhydrous dichloromethane (DCM) at 0°C under

N₂ atmosphere.

Add Et₃N (1.5 eq) followed by dropwise addition of MsCl (1.2 eq).

Mechanism:[2][3] The hydroxyl group attacks the sulfonyl chloride, forming a mesylate

(OMs), a potent leaving group.

Stir for 2 hours, wash with brine, dry over MgSO₄, and concentrate to yield 3-methoxy-2-

butyl methanesulfonate.

Nucleophilic Substitution (Thioacetylation):

Dissolve the crude mesylate in DMF.

Add Potassium Thioacetate (1.5 eq) and heat to 60°C for 4-6 hours.

Causality: The thioacetate anion attacks the secondary carbon via S_N2 mechanism,

inverting the stereochemistry at C2 and displacing the mesylate.
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Extract with ether/water to isolate S-(3-methoxybutan-2-yl) ethanethioate.

Hydrolysis (Deprotection):

Suspend LiAlH₄ (1.0 eq) in anhydrous ether at 0°C.

Add the thioester dropwise.

Validation: Gas evolution indicates reduction.

Quench carefully with dilute HCl. The thioester is cleaved to yield the free thiol 3-
methoxybutane-2-thiol.

Visualization: Synthetic Pathway
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Caption: Step-wise chemical transformation from the alcohol precursor to the target thiol via

mesylation and thioacetylation.

Olfactory Science & Sensory Profile
The "Catty" Phenomenon: Methoxy-thiols are renowned for their low odor detection thresholds

(often in the parts-per-trillion range). The sensory perception of 3-methoxybutane-2-thiol
follows a concentration-dependent curve typical of VSCs:

High Concentration (>1 ppm): Sulfurous, onion-like, roasted meat, solvent-like.

Trace Concentration (<10 ppb): Tropical fruit, blackcurrant (ribes), and "catty" (reminiscent of

boxwood or cat urine).

Stereochemical Impact: Research on similar mercapto-alkanols indicates that chirality plays a

massive role in potency.

Syn-isomer: Often exhibits a cleaner, more fruit-forward profile.
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Anti-isomer: Frequently associated with dirtier, more sulfurous/earthy notes.

Note: Separation of these diastereomers requires chiral GC columns (e.g., Cyclodextrin-

based phases).

Analytical Characterization & Handling
Detection Protocol (GC-SCD/MS): Due to trace abundance and high volatility, standard FID

detection is often insufficient.

Extraction: Use Headspace Solid Phase Microextraction (HS-SPME) with a DVB/CAR/PDMS

fiber to concentrate the thiol from the matrix.

Separation: Polar column (e.g., DB-Wax) is preferred to separate the thiol from the non-polar

hydrocarbon background.

Detection:

SCD (Sulfur Chemiluminescence Detector): The gold standard for equimolar sulfur

response and high selectivity.

Mass Spectrometry (MS): Look for the molecular ion [M]+ at m/z 120 (often weak) and

diagnostic fragments [M-SH]+ (m/z 87) and [M-OCH3]+.

Safety & Stability (Self-Validating System):

Oxidation Risk: Thiols rapidly oxidize to disulfides in air.

Protocol: Store under Argon/Nitrogen at -20°C.

Check: If the liquid turns cloudy or yellow, check GC for the disulfide peak (dimer, MW

~238).

Odor Containment: All work must be performed in a fume hood. Glassware should be treated

with bleach (sodium hypochlorite) immediately after use to oxidize residual thiols to odorless

sulfonates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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